Cas no 1851725-44-4 (1-Butanol, 4-methoxy-3-(methoxymethyl)-)

• Product Name: 1-Butanol, 4-methoxy-3-(methoxymethyl)-
• CAS No: 1851725-44-4
• MF: C₇H₁₆O₃
• MW: 148.200142860413
• CID: 5901796
• PubChem ID: 130940794
• Update Time: 2024-01-10

1-Butanol, 4-methoxy-3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 4-methoxy-3-(methoxymethyl)-
• 4-Methoxy-3-(methoxymethyl)butan-1-ol
• EN300-7249714
• 1851725-44-4

• Inchi： 1S/C7H16O3/c1-9-5-7(3-4-8)6-10-2/h7-8H,3-6H2,1-2H3
• InChI Key： KPCQRPJPIRCOSG-UHFFFAOYSA-N
• SMILES： C(O)CC(COC)COC

Computed Properties

• Exact Mass: 148.109944368g/mol
• Monoisotopic Mass: 148.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 59.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 210.1±35.0 °C(Predicted)
• pka: 14.95±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers